Cas no 91182-09-1 (N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide)

• Product name: N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
• CAS No: 91182-09-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.23986
• CID: 1960976
• PubChem ID: 93498

N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
• 91182-09-1
• BRN 0019014
• 2-Propenamide, N-butyl-3-(5-nitro-2-furanyl)-
• N-Butyl-5-nitro-2-furylacrylamide
• CCRIS 5647
• N-Butyl-5-nitro-2-furanacrylamide
• N-Butyl-3-(5-nitro-2-furanyl)-2-propenamide

• Inchi： InChI=1S/C11H14N2O4/c1-2-3-8-12-10(14)6-4-9-5-7-11(17-9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
• InChI Key： MFJYRLRBBMJWDW-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.095
• Monoisotopic Mass: 238.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.209
• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.554